Cas no 152628-02-9 (Telmisartan Impurity A)

• Product Name: Telmisartan Impurity A
• CAS No: 152628-02-9
• MF: C₁₉H₂₀N₄
• MW: 304.388903617859
• MDL: MFCD03840857
• CID: 65288
• PubChem ID: 9796488
• Update Time: 2026-04-07

Telmisartan Impurity A Chemical and Physical Properties

Names and Identifiers

• 2-n-Propyl-4-methyl-6-(1-methylbenzimidazole-2-yl)benzimidazole
• 2-n-Propyl-4-methyl-6-(1'-methylbenzimidazole-2-yl)benzimidazole
• Bis-Benzoimidazole 2-n-Propyl-4-methyl-6-(1-methylbenzimidazole-2-yl) –benzimidazole
• 2-n-Propyl-4-Methyl-6-(1-Methyl Benzimidazole-2-yl)-Benzimidazole
• 2-n-Propyl-4-methyl-6-(1'-methylbenzimidazole-2-yl)benzimidazol
• 1,7'-Dimethyl-2'-propyl-2,5'-bibenzimidazole
• 2-n-Propyl-4-methyl-
• 2-n-Propyl-4-Methyl-6-(1’-Methylbenzimidazol-2’-yl)Benzimidazole
• 2-N-PROPYL-4-METHYL-6-(1-METHYL BENZIMIDAZOL-2-YL)-BENZIMIDAZOLE
• 2-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)benzimidazole
• 4-Methyl-6-(1-methylbenzimidazol-2-yl)-2-propylbenzimidazole
• 2-n-propyl-4-methyl-6-(methylbenzimidazol-2-yl) benzimidazole
• 1H-Benzimidazole-2-n-propyl-4-methyl-6-(1'-methylbenzimidazole-2'-yl)
• Bis-Benzoimidazole
• TelMisartan IMpurity A
• Telmisartan EP Impurity A
• Telmisartan Impurity 2
• TelMisartan Related CoMpound A
• 1,7'-diMethyl-2'-propyl-1H,3'H-
• TelMisartan EP IMpurity A (USP RC A*)
• 1,7'-Dimethyl-2'-Propyl-2,5'-Bi-1h-Benzimidazole
• 2,5'-bi-1H-Benzimidazole,1,7'-dimethyl-2'-propyl-
• 2-N-Propyl-4-Methyl-6-(1'-Methylbenzimidazol-2-Yl)Benzimidazole
• 2-n-propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)benzimidazole
• TelMisartan IMpurity A(2-n-propyl-4-Methyl-6-(1-MethylbenziMidazole-2-yl)benziMidazole)
• 4-Methyl-2-propyl-6-benziMidazolecarboxylic Acid, 97+%
• Imp. A:2-n-Propyl-4-methyl-6-(1'-methylbenzimidazole-2-yl)benzimidazole
• 1,7'-Dimethyl-2'-propyl-1H,1'H-2,5'-bibenzo[d]imidazole
• AKOS015888106
• 2-n-propyl-4-methyl-6-(1-methyl benzimidazole-2-yl)benzimidazole
• 4-methyl-6-(1-methylbenzimidazol-2-yl)-2-propyl-1H-benzimidazole
• 2,5'-BI-1H-BENZIMIDAZOLE, 1,7'-DIMETHYL-2'-PROPYL-
• BCP0726000060
• SY110551
• 1H-Benzimidazole-2-n-propyl-4-methyl-6-(1'-methyl benzimidazole-2'-yl)
• Q27265122
• AC-19086
• 4-Methyl-6-(1-methyl-1H-benzimidazol-2-yl)-2-propyl-1H-benzimidazole
• D5079
• SCHEMBL159014
• FT-0643496
• AKOS015839597
• AM90296
• 2-n-Propyl-4-methyl-6-(1-methylbenzimidazol-2-yl)-benzimidazole
• 2-(1-propyl)-4-methyl-6-(1'-methylbenzimidazol-2-yl)benzimidazole
• 152628-02-9
• 1,7 inverted exclamation mark -Dimethyl-2 inverted exclamation mark -propyl-1H,3 inverted exclamation mark H-2,5 inverted exclamation mark -bibenzo[d]imidazole
• 2-n-Propyl-4-Methyl-6-(1'-Methylbenzimidazole-2-yl) Benzimidazole
• AB16750
• EN300-6764215
• UNII-6LS25C273E
• 1H-Benzimidazole-2-n-propyl-4-methyl-6-(1'methyl benzimidazole-2'-yl)
• MFCD03840857
• SCHEMBL5819981
• 6LS25C273E
• ILXRSCZVHSZGCS-UHFFFAOYSA-N
• 1,7'-DIMETHYL-2'-PROPYL-1H,3'H-2,5'-BIBENZO[D]IMIDAZOLE
• TELMISARTAN IMPURITY A [EP IMPURITY]
• DS-0263
• 4-Methyl-6-(1-methyl-1H-benzo[d]imidazol-2-yl)-2-propyl-1H-benzo[d]imidazole
• DTXSID20165089
• BCP9000111
• NS00021686
• Q-200320
• 1,4'-dimethyl-2'-propyl[2,6'-bi-1H-benzimidazole]
• 4-methyl-6-(1-methyl-1H-1,3-benzodiazol-2-yl)-2-propyl-1H-1,3-benzodiazole
• CS-W019361
• 4-methyl-6-(1-methyl-1H-benzo[d]imidazol-2-yl)-2-propyl-1H-benzo[d]-imidazole
• BCP22453
• N-Des((4-(2-carboxyphenyl)phenyl)methyl) telmisartan
• 1,7'-dimethyl-2'-propyl-1h,3'h-[2,5']bibenzoimidazolyl
• 1,7'-Dimethyl-2'-propyl-1H,3'H-2,5'-bibenzo(d)imidazole
• Telmisartan specified impurity A [EP]
• DB-021459
• Telmisartan Impurity A

• MDL： MFCD03840857
• Inchi： 1S/C19H20N4/c1-4-7-17-20-15-11-13(10-12(2)18(15)22-17)19-21-14-8-5-6-9-16(14)23(19)3/h5-6,8-11H,4,7H2,1-3H3,(H,20,22)
• InChI Key： ILXRSCZVHSZGCS-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1C1C=C(C)C2=C(C=1)NC(CCC)=N2

Computed Properties

• Exact Mass: 304.16900
• Monoisotopic Mass: 304.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.23±0.1 g/cm3(Predicted)
• Melting Point: 131-142°C
• Boiling Point: 584.8°C at 760 mmHg
• Flash Point: 307.5±30.7 °C
• Refractive Index: 1.673
• Solubility: soluble in Methanol
• PSA: 46.50000
• LogP: 4.37750
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• pka: 11.86±0.30(Predicted)

Telmisartan Impurity A Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on Telmisartan Impurity A

Telmisartan Impurity A (CAS No: 152628-02-9): Chemical Profile and Recent Research Insights

Telmisartan Impurity A, identified by its Chemical Abstracts Service (CAS) number 152628-02-9, is a significant byproduct in the synthesis of Telmisartan, a widely prescribed angiotensin II receptor blocker (ARB) used to treat hypertension. This compound has garnered attention in pharmaceutical chemistry due to its structural similarity to the parent drug and its potential impact on drug quality and efficacy. Understanding its chemical properties, synthesis pathways, and regulatory considerations is essential for ensuring the safety and efficacy of therapeutic products.

The structural formula of Telmisartan Impurity A (CAS No: 152628-02-9) exhibits a characteristic tetrazole ring, which is a key pharmacophore in ARBs. This tetrazole moiety contributes to the binding affinity of Telmisartan for the angiotensin II type 1 receptor, thereby modulating blood pressure. However, the presence of impurities like Telmisartan Impurity A can alter this binding mechanism, potentially leading to reduced therapeutic effects or adverse reactions. Consequently, stringent analytical methods are employed in pharmaceutical manufacturing to detect and quantify this impurity.

Recent advancements in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enhanced the precision of identifying and measuring Telmisartan Impurity A. These techniques allow for the separation of impurities from the parent compound with high resolution, enabling pharmacologists to monitor impurity levels within acceptable regulatory limits. The International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) provides guidelines on impurity thresholds, which are critical for ensuring drug quality and patient safety.

The synthesis of Telmisartan Impurity A often involves side reactions during the production of Telmisartan. For instance, nucleophilic substitution or cyclization reactions may lead to the formation of this byproduct. Investigating these pathways helps in optimizing synthetic routes to minimize impurity formation. Researchers have explored various strategies, such as catalyst selection and reaction condition modulation, to reduce the yield of Telmisartan Impurity A. These efforts align with green chemistry principles, aiming to improve sustainability in pharmaceutical manufacturing.

From a toxicological perspective, Telmisartan Impurity A has been subject to comprehensive safety evaluations. Studies indicate that at concentrations typically found in pharmaceutical products, this impurity exhibits low toxicity. However, prolonged exposure or higher concentrations may pose risks, necessitating rigorous quality control measures. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require detailed impurity profiles for approved drugs, ensuring that all potential hazards are thoroughly assessed.

Recent research has also explored the pharmacological activity of Telmisartan Impurity A. While structurally similar to Telmisartan, this impurity may exhibit different biological effects due to subtle differences in its molecular configuration. Some studies suggest that Telmisartan Impurity A might have mild agonistic activity on angiotensin II receptors, potentially affecting blood pressure regulation differently from the parent drug. Such findings underscore the importance of understanding impurities not just as contaminants but as compounds with their own pharmacological profiles.

Innovative analytical techniques continue to refine our ability to characterize Telmisartan Impurity A (CAS No: 152628-02-9). Techniques like nuclear magnetic resonance (NMR) spectroscopy provide detailed structural information, while X-ray crystallography helps elucidate its three-dimensional conformation. These methods are crucial for confirming the identity and purity of pharmaceutical compounds, ensuring that only high-quality products reach patients.

The regulatory landscape for Telmisartan Impurity A is evolving with advancements in chemical analysis and pharmacovigilance. Regulatory bodies are increasingly emphasizing the need for comprehensive characterization of impurities, including their potential long-term effects on human health. This trend reflects a broader shift towards personalized medicine, where individual responses to drugs are carefully monitored.

Future research directions may focus on developing novel synthetic methodologies that minimize or eliminate the formation of Telmisartan Impurity A. Additionally, exploring its potential applications beyond pharmaceuticals could open new avenues in chemical biology and drug discovery. Collaborative efforts between academia and industry are essential to drive innovation in this field.

In conclusion, Telmisartan Impurity A (CAS No: 152628-02-9) represents a critical area of study in pharmaceutical chemistry. Its implications for drug quality, safety, and efficacy underscore the need for advanced analytical techniques and robust regulatory frameworks. As research progresses, deeper insights into this compound will continue to shape best practices in drug development and manufacturing.